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Compound of Interest

Compound Name:
3-Bromo-4-isopropoxy-5-

methoxybenzonitrile

Cat. No.: B181807 Get Quote

Introduction and Chemical Profile
3-Bromo-4-isopropoxy-5-methoxybenzonitrile is a substituted benzonitrile derivative with

potential applications in pharmaceutical and agrochemical research and development. Its

trifunctional nature, incorporating a nitrile, a bromo group, and two alkoxy substituents, makes it

a versatile intermediate for organic synthesis. The inherent reactivity and potential biological

activity of this class of compounds necessitate a thorough understanding of its properties for

safe handling and storage in a laboratory setting. This document provides a detailed guide for

researchers, scientists, and drug development professionals on the appropriate procedures for

managing this compound to ensure personnel safety and experimental integrity.

While a comprehensive toxicological profile for 3-Bromo-4-isopropoxy-5-
methoxybenzonitrile is not readily available, data from structurally similar compounds, such

as 3-Bromo-4-methoxybenzonitrile, indicate potential hazards. This related compound is

classified as harmful if swallowed, in contact with skin, or if inhaled, and it is known to cause

serious eye and skin irritation[1]. Therefore, a cautious approach, treating 3-Bromo-4-
isopropoxy-5-methoxybenzonitrile with a similar level of hazard, is strongly advised.

Furthermore, it is classified as a combustible solid, which informs specific handling and storage

requirements to mitigate fire risks.

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 515848-62-1

Molecular Formula C₁₁H₁₂BrNO₂

Molecular Weight 270.12 g/mol

Physical Form Solid

Storage Class 11 - Combustible Solids

Hazard Identification and Risk Assessment
A thorough risk assessment must be conducted before any handling of 3-Bromo-4-
isopropoxy-5-methoxybenzonitrile. The primary hazards are associated with its potential

toxicity and its classification as a combustible solid.

2.1 Toxicological Hazards (Inferred)

Based on analogous compounds, the following hazards should be assumed:

Acute Toxicity: Harmful if swallowed, in dermal contact, or inhaled[1][2].

Skin Corrosion/Irritation: Causes skin irritation[1][2].

Eye Damage/Irritation: Causes serious eye irritation[1][2].

Respiratory Irritation: May cause respiratory tract irritation[1][2].

2.2 Physical Hazards

Combustibility: As a combustible solid, it can ignite and burn, especially in powdered form,

when exposed to an ignition source[3]. Dust clouds of combustible solids can create a risk of

a dust explosion under specific conditions.

The following diagram illustrates the risk assessment and mitigation workflow.
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Figure 1: Risk Assessment and Mitigation Workflow
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Caption: Risk assessment workflow for handling 3-Bromo-4-isopropoxy-5-
methoxybenzonitrile.
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Handling Protocols
Adherence to strict handling protocols is essential to minimize exposure and prevent accidents.

3.1 Engineering Controls

The primary line of defense is to handle the compound within a controlled environment.

Ventilation: All weighing and handling of 3-Bromo-4-isopropoxy-5-methoxybenzonitrile
must be performed in a properly functioning chemical fume hood to minimize the inhalation

of airborne particles[4][5].

Ignition Source Control: Eliminate all potential ignition sources from the handling area. This

includes open flames, hot plates, and non-intrinsically safe electrical equipment[6]. Use

spark-proof tools where necessary.

Static Electricity: For transfers of larger quantities of the powder, equipment should be

bonded and grounded to prevent static discharge, which can be an ignition source[6].

3.2 Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for all personnel handling this compound.

Table 2: Required Personal Protective Equipment
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PPE Category Specification Rationale

Eye and Face Protection

ANSI-approved safety

goggles. A face shield should

be worn when there is a higher

risk of splashing or dust

generation.

Protects against eye irritation

from dust and potential

splashes[4][5].

Hand Protection

Chemical-resistant nitrile

gloves. Consider double-

gloving for extended handling

periods[4].

Prevents dermal absorption

and skin irritation. Nitrile offers

good resistance to a range of

chemicals.

Skin and Body Protection

A flame-resistant laboratory

coat, fully buttoned. Full-length

pants and closed-toe shoes

are required[4][5].

Protects skin from contact and

provides a barrier against fire

hazards.

Respiratory Protection

Generally not required when

handled within a certified fume

hood. If a fume hood is not

available, a NIOSH-approved

respirator with particulate filters

would be necessary after a

formal respiratory protection

analysis[5].

Prevents inhalation of

potentially harmful dust

particles.

3.3 Safe Handling Practices

Avoid Dust Formation: Handle the solid gently to minimize the generation of dust. Do not

crush or grind the material outside of a controlled environment[3].

Work Area: Keep the work area clean and uncluttered. Clean up any spills promptly

according to the procedures in Section 5.0.

Hygiene: Wash hands thoroughly with soap and water after handling the compound and

before leaving the laboratory[4][5]. Do not eat, drink, or smoke in areas where this chemical

is handled[7].
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Storage Protocols
Proper storage is critical to maintain the chemical's integrity and to prevent hazardous

situations.

4.1 Storage Conditions

Container: Store in a tightly sealed, clearly labeled container to prevent contamination and

exposure to moisture.

Location: Store in a cool, dry, and well-ventilated area[5].

Flammable Solids Cabinet: It is highly advisable to store 3-Bromo-4-isopropoxy-5-
methoxybenzonitrile in a dedicated flammable solids storage cabinet.

Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.

Ignition Sources: The storage area must be free of heat sources, sparks, and open flames.

Do not store in direct sunlight.

The following decision tree outlines the proper storage protocol.
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Figure 2: Storage Protocol Decision Tree
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Caption: Decision tree for the correct storage of 3-Bromo-4-isopropoxy-5-
methoxybenzonitrile.

Emergency Procedures
All personnel must be familiar with these procedures before working with the compound.

5.1 Spills

Small Spills (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently sweep up the solid material using spark-proof tools and

place it into a sealed container for hazardous waste disposal.

Decontaminate the area with a suitable solvent, followed by soap and water.

Large Spills (or spills outside a fume hood):

Evacuate all non-essential personnel from the area and restrict access.

Eliminate all ignition sources[6].

Contact the institution's Environmental Health and Safety (EHS) department immediately.

Do not attempt to clean up the spill without proper training and equipment.

5.2 First Aid

Table 3: First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention[8][9].

Skin Contact

Remove contaminated clothing and immediately

wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists[9][10].

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration (do not use mouth-to-mouth). Seek

immediate medical attention[10].

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention[1].

Waste Disposal
All waste containing 3-Bromo-4-isopropoxy-5-methoxybenzonitrile, including contaminated

PPE and spill cleanup materials, must be treated as hazardous waste.

Collect waste in a clearly labeled, sealed container.

Dispose of the waste through your institution's EHS-approved hazardous waste disposal

program. Do not dispose of it in the regular trash or down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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